(3-fluorophenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
Description
The compound "(3-fluorophenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone" features a 4,5-dihydroimidazole core substituted with a pyridin-3-ylmethylthio group at position 2 and a 3-fluorophenyl moiety attached via a methanone linker. The thioether linkage may improve solubility compared to ether analogs.
Properties
IUPAC Name |
(3-fluorophenyl)-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3OS/c17-14-5-1-4-13(9-14)15(21)20-8-7-19-16(20)22-11-12-3-2-6-18-10-12/h1-6,9-10H,7-8,11H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGFRUHYVSLRBAE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=N1)SCC2=CN=CC=C2)C(=O)C3=CC(=CC=C3)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (3-fluorophenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone, often referred to as a thioimidazole derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.
Chemical Structure
The structure of the compound can be broken down into key components:
- 3-fluorophenyl group : A fluorinated phenyl ring that may enhance lipophilicity and biological activity.
- Pyridin-3-ylmethylthio moiety : This thioether linkage may contribute to the compound's reactivity and interactions with biological targets.
- 4,5-dihydro-1H-imidazole ring : Known for its role in various biological activities, this heterocyclic structure is crucial for the compound's pharmacological properties.
Antitumor Activity
Research has indicated that compounds containing imidazole and thiazole rings exhibit significant antitumor properties. For instance, studies have shown that derivatives with similar structures can inhibit cancer cell proliferation effectively. The presence of electron-donating groups on the phenyl ring has been linked to increased cytotoxicity against various cancer cell lines, such as HT29 and Jurkat cells .
Antimicrobial Properties
Compounds with thioether functionalities have demonstrated antimicrobial activity. The mechanism often involves disrupting bacterial cell membranes or inhibiting vital enzymes. For example, studies have reported that thiazole-containing compounds possess significant antibacterial effects against both Gram-positive and Gram-negative bacteria .
Neuropharmacological Effects
The imidazole derivatives are also being investigated for their neuropharmacological effects. Some compounds have shown promise as anticonvulsants in preclinical models. A study highlighted that modifications in the imidazole structure could enhance anticonvulsant activity by altering receptor binding affinities .
Structure-Activity Relationships (SAR)
Understanding the SAR of (3-fluorophenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is essential for optimizing its biological activity:
- Substituent Effects : The introduction of electron-withdrawing or electron-donating groups on the phenyl ring can significantly affect the compound's lipophilicity and overall bioactivity.
- Thioether Linkage : Variations in the sulfur-containing moiety can modulate the compound's interaction with biological targets, enhancing its therapeutic profile.
Case Studies
- Anticancer Activity : In a study involving a series of thiazole and imidazole derivatives, compounds structurally similar to our target compound were evaluated for their cytotoxicity against cancer cell lines. One derivative exhibited an IC50 value comparable to standard chemotherapeutic agents like doxorubicin .
- Antimicrobial Testing : Another study assessed a range of thioimidazole derivatives against common pathogens. The results indicated that certain modifications led to enhanced antibacterial activity, suggesting that our target compound could follow similar trends .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Imidazole derivatives are widely studied due to their diverse bioactivities. Below is a comparative analysis of the target compound with analogs from published literature:
Key Observations
Substituent Effects on Reactivity and Bioactivity The pyridin-3-ylmethylthio group in the target compound introduces a nitrogen-containing heterocycle, which may enhance binding to biological targets (e.g., enzymes or receptors) compared to non-nitrogenous analogs like thiophen-2-yl or furan-2-yl substituents . Thioether vs. Ether Linkages: The thioether group in the target compound may confer higher chemical stability than oxygen-based ethers, as seen in furan-containing analogs .
Comparatively, multi-substituted imidazoles (e.g., 1-(3-chloro-4-fluorophenyl)-2,4,5-triphenyl-1H-imidazole) often require multi-step protocols, which may reduce overall yields .
Potential Bioactivity Imidazoles with thiophene or furan substituents (e.g., [31, 39]) are frequently explored for antimicrobial or anti-inflammatory activities. The target compound’s pyridinylmethylthio group could offer unique interactions in enzyme inhibition, such as targeting kinase or cytochrome P450 enzymes .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
